![molecular formula C18H30N4O2 B5561038 N'~1~,N'~4~-bis(2-methylcyclohexylidene)succinohydrazide](/img/structure/B5561038.png)
N'~1~,N'~4~-bis(2-methylcyclohexylidene)succinohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N'~1~,N'~4~-bis(2-methylcyclohexylidene)succinohydrazide, also known as H2BCSH, is a chemical compound that has been widely studied for its potential applications in various fields of science. This compound is a hydrazide derivative that has been synthesized through a series of chemical reactions.
Scientific Research Applications
Synthesis and Imaging Applications
A study details the synthesis of a technetium-99m complex, showcasing its potential as a myocardial and cerebral imaging agent due to its high uptake in the heart and brain, suggesting its application in medical diagnostics for these organs (Zhang, Wang, & Li, 2002).
Antimicrobial Activity
Research on macrocyclic ligands derived from N,N-bis[2,6-diiminomethyl-4-methyl-1-hydroxyphenyl]succinoyl dicarboxamide has led to the synthesis of complexes with significant antifungal and antibacterial activities, showcasing the compound's potential in developing new antimicrobial agents (Mruthyunjayaswamy et al., 2005).
Organic Synthesis and Chemical Properties
Another study elaborates on the synthesis and characterization of various derivatives through reactions involving succinic dihydrazide, demonstrating the versatility of this compound in organic synthesis and its potential in creating new chemical entities with diverse biological activities (Holla, Gonsalves, & Shenoy, 2000).
Polymerization and Material Science
Investigation into ring-opening polymerization of cyclohexene oxide with different anhydrides, including succinic anhydride, highlights the compound's role in material science, particularly in the synthesis of poly(ester-co-ether)s with potential applications in various industries (Nejad et al., 2012).
Molecular Dynamics and Crystal Structure Analysis
The crystal structure of bis-1,2,4-triazole succinic acid complex has been determined, providing insight into the molecular dynamics and potential proton conductivity of this family of compounds, which could have implications in electronics and materials science (Pogorzelec-Glaser et al., 2011).
properties
IUPAC Name |
N,N'-bis[(Z)-(2-methylcyclohexylidene)amino]butanediamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H30N4O2/c1-13-7-3-5-9-15(13)19-21-17(23)11-12-18(24)22-20-16-10-6-4-8-14(16)2/h13-14H,3-12H2,1-2H3,(H,21,23)(H,22,24)/b19-15-,20-16- |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKSLOZQSOUWIGB-IKBKFCNISA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCC1=NNC(=O)CCC(=O)NN=C2CCCCC2C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1/C(=N\NC(=O)CCC(=O)N/N=C/2\C(CCCC2)C)/CCCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H30N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.